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Compound of Interest

Compound Name: Ivermectin EP Impurity H

Cat. No.: B15583142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lvermectin EP Impurity H, a
critical related substance in the quality control of the widely used antiparasitic agent,
Ivermectin. This document details its chemical structure, analytical methodologies for its
identification and quantification, and its relationship to the parent drug substance.

Core Chemical Identity of lIvermectin EP Impurity H

Ivermectin EP Impurity H is a monosaccharide derivative of lvermectin Bla, meaning it is
structurally similar to the main component of Ivermectin but lacks one of the two sugar
moieties. Its official chemical name according to the European Pharmacopoeia (EP) is 4'-O-
De(2,6-dideoxy-3-O-methyl-a-L-arabino-hexopyranosyl)-5-O-demethyl-22,23-
dihydroavermectin Ala.

Key identifiers for this impurity are summarized in the table below.
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Parameter Value

Ivermectin B1 Mono-sugar Derivative,

Synonyms Ivermectin Bla Monosaccharide
CAS Number 71837-27-9

Molecular Formula Ca1He62011

Molecular Weight 730.92 g/mol

Relationship Between Ivermectin and Impurity H

Ivermectin is a mixture of two homologous compounds, primarily 22,23-dihydroavermectin Bla
(HzB1a) and a minor component, 22,23-dihydroavermectin B1b (HzB1b). Impurity H is formed
through the hydrolysis of the glycosidic bond, resulting in the loss of one of the oleandrose
sugar units from the Ivermectin Bla molecule. This structural relationship is a key consideration

in the development of stability-indicating analytical methods.
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Formation of lvermectin EP Impurity H

Hydrolysis
(Loss of one sugar moiety)

( )
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HPLC Analysis Workflow for Ivermectin Impurity H

Sample Preparation

Prepare Standard Solutions Prepare Sample Solution
(Ivermectin & Impurity H) P P
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Inject Blank
anect System Suitability]
Inject Standard
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Data Analysis

Peak Identification

Guantification of Impurity I—D
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 To cite this document: BenchChem. [In-Depth Technical Guide: Ivermectin EP Impurity H].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583142#ivermectin-ep-impurity-h-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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